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Compound of Interest

Compound Name: Tfr-T12 tfa

Cat. No.: B15609031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tfr-T12 TFA is a synthetic peptide designed to bind to the transferrin receptor (TfR), a

transmembrane glycoprotein crucial for iron uptake in cells. Notably, TfR is often

overexpressed on the blood-brain barrier (BBB) and various cancer cells, making Tfr-T12 a

promising vector for targeted drug delivery to the brain and tumors.[1] This document provides

detailed guidelines for the recommended storage, handling, and application of Tfr-T12 TFA in a

research setting.

Chemical Information:

Property Value

Sequence
Thr-His-Arg-Pro-Pro-Met-Trp-Ser-Pro-Val-Trp-

Pro

Molecular Formula C71H99N19O15S (peptide)

Appearance White to off-white lyophilized powder

Storage and Handling
Proper storage and handling of Tfr-T12 TFA are critical to maintain its stability and biological

activity.
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2.1. Storage of Lyophilized Powder

To prevent degradation, lyophilized Tfr-T12 TFA should be stored under the following

conditions:

Storage Temperature Duration Notes

-80°C Up to 2 years
Recommended for long-term

storage.

-20°C Up to 1 year
Suitable for shorter-term

storage.

Key Handling Practices for Lyophilized Powder:

Prevent Moisture Exposure: Before opening, allow the vial to equilibrate to room temperature

to avoid condensation.[2]

Weigh Quickly: If weighing out smaller quantities, do so in a clean, dry environment.

Reseal Tightly: Securely reseal the vial immediately after use.

Store Desiccated: Keep the vial in a desiccator to protect from moisture.

2.2. Reconstitution and Storage of Stock Solutions

Tfr-T12 TFA is soluble in water. For reconstitution, sterile, purified water is recommended.

Reconstitution Protocol:

Bring the lyophilized peptide vial to room temperature.

Add the appropriate volume of sterile water to achieve the desired concentration.

Gently vortex or sonicate to ensure complete dissolution.

Storage of Stock Solutions:
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Storage Temperature Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage of solutions.

-20°C Up to 1 month Suitable for short-term storage.

Key Handling Practices for Stock Solutions:

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into single-use volumes.[2][3]

Use Sterile Buffers: For enhanced stability, consider using sterile buffers with a pH between

5 and 6.[2]

Filter Sterilization: For cell-based assays, it is advisable to filter the final working solution

through a 0.22 µm filter.[4]

Safety Precautions
As a synthetic peptide, Tfr-T12 TFA should be handled with standard laboratory safety

practices. While specific toxicity data for Tfr-T12 is limited, a study on a TfR-lytic hybrid peptide

showed no significant T-cell immune response or antibody production in mice, suggesting a

potentially low immunogenicity profile for TfR-binding peptides.[5] However, the TFA

(trifluoroacetic acid) salt can be corrosive.

Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses, and appropriate gloves.

Handling:

Avoid inhalation of the lyophilized powder.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Handle in a well-ventilated area or a chemical fume hood.
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Mechanism of Action: Transferrin Receptor-
Mediated Endocytosis
Tfr-T12 facilitates the cellular uptake of conjugated cargo via transferrin receptor-mediated

endocytosis. This process is a highly efficient pathway for internalizing molecules into cells.
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Experimental Workflow for Tfr-T12 TFA

Lyophilized Tfr-T12 TFA

Reconstitution in Sterile Water/Buffer

Aliquoting & Storage at -80°C

Conjugation to Cargo (e.g., Nanoparticles)

Purification of Conjugate

Characterization of Conjugate

In Vitro Studies (e.g., Cell Uptake)

In Vivo Studies (e.g., BBB Transport)

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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